Cas no 89479-93-6 (2-Butanol, 1-[(phenylmethyl)amino]-, (S)-)
89479-93-6 structure
Product Name:2-Butanol, 1-[(phenylmethyl)amino]-, (S)-
CAS No:89479-93-6
MF:C11H17NO
MW:179.258783102036
CID:599013
Update Time:2024-01-31
2-Butanol, 1-[(phenylmethyl)amino]-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanol, 1-[(phenylmethyl)amino]-, (S)-
- (2S)-1-(benzylamino)butan-2-ol
- 2-Butanol, 1-[(phenylmethyl)amino]-, (S)- (9CI)
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- Inchi: 1S/C11H17NO/c1-2-11(13)9-12-8-10-6-4-3-5-7-10/h3-7,11-13H,2,8-9H2,1H3/t11-/m0/s1
- InChI Key: XHIGQRPMBZIQLS-NSHDSACASA-N
- SMILES: C(NCC1=CC=CC=C1)[C@@H](O)CC
Experimental Properties
- Density: 1.004±0.06 g/cm3(Predicted)
- Melting Point: 38-40 °C
- Boiling Point: 128 °C(Press: 4 Torr)
- pka: 14.66±0.20(Predicted)
2-Butanol, 1-[(phenylmethyl)amino]-, (S)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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